Cas no 3878-67-9 (Benzenamine, N-(cyclohexylcarbonimidoyl)-)

• Product Name: Benzenamine, N-(cyclohexylcarbonimidoyl)-
• CAS No: 3878-67-9
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 1491009
• PubChem ID: 10921546
• Update Time: 2025-09-20

Benzenamine, N-(cyclohexylcarbonimidoyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(cyclohexylcarbonimidoyl)-
• 1-cyclohexyl-3-phenylcarbodiimide
• 3878-67-9
• N'-cyclohexyl-N-phenylmethanediimine
• SCHEMBL10453742
• N-(Cyclohexylcarbonimidoyl)benzenamine
• N-Cyclohexyl-N-phenylmethanediimine
• DTXSID901296528
• XZPRZECOHCTTRV-UHFFFAOYSA-N
• N-cyclohexyl-N'-phenyl carbodiimide
• 1-Phenyl-3-cyclohexylcarbodiimide, 95%
• N-cyclohexyl-N'-phenylcarbodiimide

• Inchi： 1S/C13H16N2/c1-3-7-12(8-4-1)14-11-15-13-9-5-2-6-10-13/h1,3-4,7-8,13H,2,5-6,9-10H2
• InChI Key： XZPRZECOHCTTRV-UHFFFAOYSA-N
• SMILES： N(=C=NC1C=CC=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 24.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzenamine, N-(cyclohexylcarbonimidoyl)-

Benzenamine, N-(Cyclohexylcarbonimidoyl)- (CAS No. 3878-67-9): A Comprehensive Overview

Benzenamine, N-(cyclohexylcarbonimidoyl)-, also known by its CAS registry number 3878-67-9, is a unique chemical compound that has garnered significant attention in the field of biomedical research. This compound belongs to the class of amine derivatives, characterized by its complex structure and potential applications in various scientific domains. The term "Benzenamine" refers to a benzene ring substituted with an amine group, while the "N-(cyclohexylcarbonimidoyl)" moiety introduces additional complexity through its carbonimidoyl functionality.

Recent studies have highlighted the importance of carbonimidoyl groups in medicinal chemistry due to their ability to modulate bioactivity and enhance drug-target interactions. The combination of these structural features in Benzenamine, N-(cyclohexylcarbonimidoyl)- makes it a promising candidate for pharmacological research. This compound has been explored for its potential roles in cancer therapy, neurodegenerative diseases, and inflammatory disorders.

The synthesis of Benzenamine, N-(cyclohexylcarbonimidoyl)- is a multi-step process that involves the incorporation of the cyclohexyl group into the carbonimidoyl moiety. This synthesis pathway has been optimized over the years to achieve higher yields and purities, making it feasible for large-scale production. The compound's stability under physiological conditions further enhances its suitability for therapeutic applications.

In terms of biological activity, Benzenamine, N-(cyclohexylcarbonimidoyl)- has shown remarkable potential as an antioxidant and anti-inflammatory agent. Preclinical studies have demonstrated its ability to scavenge free radicals and inhibit key inflammatory pathways, making it a valuable compound in the development of disease-modifying therapies.

Moreover, recent advancements in molecular modeling and drug delivery systems have allowed researchers to explore innovative ways to enhance the bioavailability of Benzenamine, N-(cyclohexylcarbonimidoyl)-. For instance, the incorporation of cyclodextrin derivatives has been proposed as a means to improve solubility and prolong drug action, potentially leading to more effective treatment regimens.

Despite its promising properties, further research is needed to fully elucidate the mechanisms of action of Benzenamine, N-(cyclohexylcarbonimidoyl)- and to establish its safety profile. Ongoing investigations focus on understanding its interactions with key enzymes and receptors, as well as its potential for adverse effects.

Overall, Benzenamine, N-(cyclohexylcarbonimidoyl)- (CAS No. 3878-67-9) represents a significant advancement in the field of biomedical science, offering new avenues for the development of effective and safe therapeutic agents. Its unique structural features and diverse biological activities make it a valuable tool for researchers and clinicians alike.